N-(3,4-dimethoxyphenyl)-1-(pyridin-3-yl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,4-dimethoxyphenyl)-1-(pyridin-3-yl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide is a useful research compound. Its molecular formula is C21H22N4O3 and its molecular weight is 378.432. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Synthesis and Crystal Structure
- Synthesis and Analysis : The compound is synthesized through specific reactions involving various nucleophiles and analyzed using techniques like X-ray diffraction, Hirshfeld surface analysis, and spectroscopy. It exhibits particular crystalline structures and molecular interactions vital for understanding its properties (Prabhuswamy, Kumara, Pavithra, Kumar, & Lokanath, 2016).
2. Utilization in Cytotoxic Compound Synthesis
- Development of Cytotoxic Derivatives : It's used to prepare derivatives with potential cytotoxic effects against specific cell lines, contributing to cancer research and treatment strategies (Mansour, Sayed, Al-halim, Marzouk, & Shaban, 2020).
3. Photophysical and Electrochemical Properties
- Study of Properties : Investigating the photophysical and electrochemical properties of related compounds enhances understanding of their behavior under various conditions, which is crucial for developing practical applications (Golla, Kumar, Suchethan, Foro, & Nagaraju, 2020).
4. Novel Fused Heterobicycles Synthesis
- Innovative Compound Synthesis : The compound aids in synthesizing unique fused heterobicycles, contributing to the expansion of chemical compounds for various applications (Karthikeyan, Vijayakumar, & Sarveswari, 2014).
5. Metal–Organic Framework (MOF) Development
- MOF Structure Formation : It plays a role in forming metal–organic frameworks with specific network topologies, contributing to materials science and engineering (Cati & Stoeckli-Evans, 2014).
6. Antimicrobial and Antitumor Activities
- Biological Activity Assessment : Synthesis of new compounds with this chemical structure has shown potential for antimicrobial and antitumor activities, indicating its importance in pharmaceutical research (Abu-Melha, 2013).
properties
IUPAC Name |
N-(3,4-dimethoxyphenyl)-1-pyridin-3-yl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O3/c1-27-18-8-7-16(13-19(18)28-2)23-21(26)25-12-11-24-10-4-6-17(24)20(25)15-5-3-9-22-14-15/h3-10,13-14,20H,11-12H2,1-2H3,(H,23,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSGVRDCGHFQDDK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)N2CCN3C=CC=C3C2C4=CN=CC=C4)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.